Cas no 757220-97-6 (2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid)

• Product Name: 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid
• CAS No: 757220-97-6
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 3107265
• PubChem ID: 3774069
• Update Time: 2025-06-09

2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(4-methylphenyl)amino]-2-oxoethyl}thio)propanoic acid
• 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid
• AKOS000202218
• CS-0279105
• HMS1718D21
• 2-((2-[(4-methylphenyl)amino]-2-oxoethyl)thio)propanoic acid
• G36220
• 757220-97-6
• SR-01000054980
• AKOS016193593
• 2-[2-(4-methylanilino)-2-oxoethyl]sulfanylpropanoic acid
• 2-((2-Oxo-2-(p-tolylamino)ethyl)thio)propanoic acid
• 2-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)propanoic acid
• SR-01000054980-1
• 2-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)propanoicacid
• Z18754004
• EN300-10267

• Inchi： 1S/C12H15NO3S/c1-8-3-5-10(6-4-8)13-11(14)7-17-9(2)12(15)16/h3-6,9H,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： GTTGITHVHWSZFT-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C(C(=O)O)C

Computed Properties

• Exact Mass: 253.07726451Da
• Monoisotopic Mass: 253.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid

Recent Advances in the Study of 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid (CAS: 757220-97-6)

In recent years, the compound 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid (CAS: 757220-97-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioether and carbamoyl functional groups, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its structural and functional attributes. These efforts have revealed that the compound exhibits notable binding affinity for specific protein targets, including enzymes involved in inflammatory pathways and metabolic regulation.

One of the most significant breakthroughs involves the compound's anti-inflammatory activity. In vitro and in vivo studies have demonstrated that 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential as a lead compound for developing novel anti-inflammatory therapeutics, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent investigations have explored the compound's role in modulating metabolic pathways. Preliminary data indicate that it may influence glucose metabolism by enhancing insulin sensitivity in peripheral tissues. This has sparked interest in its potential application for managing type 2 diabetes, although further preclinical and clinical studies are required to validate these effects.

The synthesis and optimization of 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid have also been a focal point of research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its bioactivity and pharmacokinetic properties. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need further optimization to ensure effective delivery in vivo. Moreover, comprehensive toxicological assessments are necessary to evaluate its safety profile. Addressing these issues will be pivotal for advancing 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid toward therapeutic applications.

In conclusion, 2-({(4-methylphenyl)carbamoylmethyl}sulfanyl)propanoic acid represents a compelling candidate for drug development, with demonstrated anti-inflammatory and metabolic-modulating properties. Continued research efforts, particularly in optimizing its pharmacological characteristics and assessing its clinical potential, will be essential for realizing its therapeutic benefits. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for addressing unmet medical needs.